Cas no 388110-66-5 (2-{(2-Methoxyphenyl)aminomethyl}phenol Hydrochloride)

2-{(2-Methoxyphenyl)aminomethyl}phenol Hydrochloride is a versatile organic compound known for its synthetic utility in pharmaceuticals. It offers excellent purity and stability, facilitating reliable chemical reactions. The compound's distinct chemical structure allows for tailored modifications, making it a valuable intermediate in the synthesis of active pharmaceutical ingredients. Its hydrochloride salt form enhances solubility, facilitating research and development processes.

2-{(2-Methoxyphenyl)aminomethyl}phenol Hydrochloride structure

388110-66-5 structure

Product Name:2-{(2-Methoxyphenyl)aminomethyl}phenol Hydrochloride

CAS No:388110-66-5

MF:C₁₄H₁₅NO₂

MW:229.274403810501

CID:1069316

PubChem ID:2393561

Update Time:2025-07-22

2-{(2-Methoxyphenyl)aminomethyl}phenol Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-{[(2-Methoxyphenyl)amino]methyl}phenol
- SB79963
- 2-[(2-methoxyanilino)methyl]phenol
- AKOS000112133
- 2-([(2-Methoxyphenyl)amino]methyl)phenol hydrochloride
- DTXSID20368457
- SR-01000046936-1
- 388110-66-5
- SR-01000046936
- EN300-06554
- SCHEMBL14645299
- DS-022021
- 2-(((2-Methoxyphenyl)amino)methyl)phenol
- 2-[(2-Methoxy-phenylamino)-methyl]-phenol
- 2-([(2-Methoxyphenyl)amino]methyl)phenol
- HMS1748A13
- CS-0307760
- Z56943471
- G34847
- 2-{(2-Methoxyphenyl)aminomethyl}phenol Hydrochloride
- MDL： MFCD04621504
- Inchi： 1S/C14H15NO2/c1-17-14-9-5-3-7-12(14)15-10-11-6-2-4-8-13(11)16/h2-9,15-16H,10H2,1H3
- InChI Key： HRWOADPHRVVBEZ-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=CC=1NCC1C=CC=CC=1O

Computed Properties

Exact Mass: 229.11035
Monoisotopic Mass: 229.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 41.5Å²

Experimental Properties

PSA: 41.49

2-{(2-Methoxyphenyl)aminomethyl}phenol Hydrochloride Security Information

HazardClass：IRRITANT

2-{(2-Methoxyphenyl)aminomethyl}phenol Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M229088-50mg	2-{[(2-Methoxyphenyl)amino]methyl}phenol Hydrochloride	388110-66-5		50mg	$ 50.00	2022-06-04
TRC	M229088-100mg	2-{[(2-Methoxyphenyl)amino]methyl}phenol Hydrochloride	388110-66-5		100mg	$ 70.00	2022-06-04
TRC	M229088-500mg	2-{[(2-Methoxyphenyl)amino]methyl}phenol Hydrochloride	388110-66-5		500mg	$ 295.00	2022-06-04
Enamine	EN300-06554-0.05g	2-{[(2-methoxyphenyl)amino]methyl}phenol	388110-66-5	93%	0.05g	$42.0	2023-10-28
Enamine	EN300-06554-0.1g	2-{[(2-methoxyphenyl)amino]methyl}phenol	388110-66-5	93%	0.1g	$66.0	2023-10-28
Enamine	EN300-06554-0.25g	2-{[(2-methoxyphenyl)amino]methyl}phenol	388110-66-5	93%	0.25g	$92.0	2023-10-28
Enamine	EN300-06554-0.5g	2-{[(2-methoxyphenyl)amino]methyl}phenol	388110-66-5	93%	0.5g	$175.0	2023-10-28
Enamine	EN300-06554-1.0g	2-{[(2-methoxyphenyl)amino]methyl}phenol	388110-66-5	93%	1.0g	$256.0	2023-06-28
Enamine	EN300-06554-2.5g	2-{[(2-methoxyphenyl)amino]methyl}phenol	388110-66-5	93%	2.5g	$503.0	2023-10-28
Enamine	EN300-06554-5.0g	2-{[(2-methoxyphenyl)amino]methyl}phenol	388110-66-5	93%	5.0g	$743.0	2023-06-28